Cas no 2093152-78-2 (N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester)
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester is a heterobifunctional PEG-based reagent featuring a propargyl group, a Boc-protected amine, and a t-butyl ester terminus. The propargyl group enables click chemistry applications, such as CuAAC reactions, while the Boc-protected amine provides a versatile handle for further functionalization under mild deprotection conditions. The t-butyl ester offers stability under basic conditions and can be cleaved under acidic conditions, allowing controlled release or conjugation. The PEG spacers enhance solubility and reduce steric hindrance, facilitating bioconjugation and linker applications in drug delivery, bioconjugation, and materials science. This compound is particularly useful for constructing multifunctional architectures with precise control over reactivity and spacing.
2093152-78-2 structure
Product Name:N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester
CAS No:2093152-78-2
MF:C25H45NO9
MW:503.626108884811
CID:3044826
PubChem ID:126480480
Update Time:2025-05-28
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester
- SCHEMBL26689309
- AKOS040742253
- CS-0114482
- tert-butyl 3-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonyl-[2-(2-prop-2-ynoxyethoxy)ethyl]amino]ethoxy]ethoxy]ethoxy]propanoate
- tert-butyl 3-(2-{2-[2-(2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatetradec-13-yn-5-yl)ethoxy]ethoxy}ethoxy)propanoate
- N-(PROPARGYL-PEG2)-N-BOC-PEG3-T-BUTYLESTER
- BP-23468
- DA-75888
- HY-140094
- 2093152-78-2
- C70768
-
- Inchi: 1S/C25H45NO9/c1-8-12-29-16-18-31-14-10-26(23(28)35-25(5,6)7)11-15-32-19-21-33-20-17-30-13-9-22(27)34-24(2,3)4/h1H,9-21H2,2-7H3
- InChI Key: CYUDPFZOQSQYJL-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CCOCCOCC#C)CCOCCOCCOCCC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 503.30943201g/mol
- Monoisotopic Mass: 503.30943201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 102Ų
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-500mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 500mg |
9690CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-100mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 100mg |
3990CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-250mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 250mg |
6412CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-29-100mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | >95.00% | 100mg |
¥2400.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-29-250mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | >95.00% | 250mg |
¥4700.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-29-500mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | >95.00% | 500mg |
¥7600.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N933420-100mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 97% | 100mg |
¥2,790.00 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-500mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 500mg |
9690.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-100mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 100mg |
3990.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23468-250mg |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
2093152-78-2 | 98% | 250mg |
6412.0CNY | 2021-07-13 |
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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